Cas no 1004-40-6 (6-amino-2-sulfanylidene-1,3-dihydropyrimidin-4-one)

• Product Name: 6-amino-2-sulfanylidene-1,3-dihydropyrimidin-4-one
• CAS No: 1004-40-6
• MF: C₄H₅N₃OS
• MW: 143.166998624802
• MDL: MFCD00006077
• CID: 40512
• PubChem ID: 1201441
• Update Time: 2025-11-05

6-amino-2-sulfanylidene-1,3-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-hydroxy-2-mercaptopyrimidine
• 6-Amino-2-thiouracil
• 2-Thio-6-aminouracil
• 4-Amino-2-thiouracil
• 2-Mercapto-6-aminouracil
• 6-Amino-2,3-dihydro-2-thioxo-4(1H)-pyrimidinone
• 6-Amino-2-sulfanylidene-1H-pyrimidin-4-one
• 2-MERCAPTO-4-HYDROXY-6-AMINO-PYRIMIDINE
• 4-Amino-2-thiouracilDiscontinued See: A630455
• 4-AMINO-6-HYDROXY-2-MERCAPTOPYRIMIDINE
• 6-Amino-2-mercapto-pyrimidin-4-ol
• 6-Amino-2-mercaptopyrimidin-4-ol
• 6-Amino-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• 6-Aminothiouracil
• 6-amino-2,3-dihydro-2-thioxo-(1H)-pyrimidin-4-one
• 6-amino-2,3-dihydro-2-thioxopyrimidin-4(1H)-one
• 6-amino-2-thio-uraci
• 6-amino-2-thioxo-(1H)-py
• 6-amino-2-thioxo-1,2-dihydro-4(3H)-pyrimidinone
• 6-amino-2-thioxouracil (6-amino-4-oxopyrimidine-2-thione)
• 6-aminouracil-2-thione
• AB 48
• NSC 1587
• NSC 202018
• NSC 321193
• NSC 321194
• AURORA 13795
• 6-amino-2-sulfanylpyrimidin-4-ol
• Uracil, 6-amino-2-thio-
• 4(1H)-Pyrimidinone, 6-amino-2,3-dihydro-2-thioxo-
• 6-amino-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• NSC1587
• YFYYRKDBDBILSD-UHFFFAOYSA-N
• NSC202018
• 6-amino-2-thioxo-1H-pyrimidin-4-one
• 6-amino-2-sulfanyl-3,4-
• 6-amino-2-sulfanylidene-1,3-dihydropyrimidin-4-one
• AMY11076
• MFCD00052384
• 4(1H)-Pyrimidinone,3-dihydro-2-thioxo-
• 6-amino-4-hydroxy-2-mercapto-pyrimidines
• SCHEMBL18312845
• AKOS001016061
• 333-57-3
• CS-M0337
• NSC-1587
• 6-Amino-2,5-dihydro-2-thioxo-3H-pyrimidin-4-one
• FT-0620913
• F3098-3700
• CHEMBL47922
• 6-Amino-4-keto-2-thiopyrimidine
• 6-Amino-2-mercapto-4-pyrimidinol
• AKOS002286177
• SCHEMBL95811
• 6-amino-4-hydroxy-2-mercapto-pyrimidine
• A0791
• W-104785
• AC-26630
• A16203
• AKOS000442053
• DTXSID20873591
• EN300-33998
• 106651-79-0
• 6-Amino-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone #
• F1716-0349
• 6-amino-2-sulfanyl-4(3h)-pyrimidinone
• NCGC00186372-01
• SB57201
• AKOS000120335
• NSC-202018
• AS-17752
• Oprea1_231185
• 6-amino-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• MLS004491685
• AB-323/25048536
• Discontinued See: A630455
• SB57737
• starbld0019178
• SCHEMBL8723531
• Z56838560
• SY025189
• 1004-40-6
• SMR003288652
• 6-amino-2-sulfanyl-3,4-dihydropyrimidin-4-one
• DTXCID00875533
• pyrimidine, 4-amino-6-hydroxy-2-mercapto-
• BBL011652
• STL353595
• 6-amino-2-sulfanylpyrimidin-4(3H)-one
• STL163350
• STK257534
• AC-907/30002025
• AC-907/25014370

• MDL： MFCD00006077
• Inchi： 1S/C4H5N3OS/c5-2-1-3(8)7-4(9)6-2/h1H,(H4,5,6,7,8,9)
• InChI Key： YFYYRKDBDBILSD-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(N)N1)=O

Computed Properties

• Exact Mass: 143.01500
• Monoisotopic Mass: 143.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: -1
• Topological Polar Surface Area: 99.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.397 (estimate)
• Melting Point: >300°C
• Boiling Point: 454.7°C at 760 mmHg
• Flash Point: 228.8 °C
• Refractive Index: 1.7490 (estimate)
• PSA: 110.83000
• LogP: 0.63430
• Solubility: Not determined
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-amino-2-sulfanylidene-1,3-dihydropyrimidin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264; P270; P280; P301+P312; P305+P351+P338; P330; P337+P313; P501
• Safety Instruction： H303+H313+H333
• RTECS：UW0495000
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-amino-2-sulfanylidene-1,3-dihydropyrimidin-4-one

6-Amino-2-Sulfanylidene-1,3-Dihydropyrimidin-4-One (CAS No. 1004-40-6): A Comprehensive Overview

6-Amino-2-sulfanylidene-1,3-dihydropyrimidin-4-one (CAS No. 1004-40-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-aminothiobarbituric acid, has garnered attention due to its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Properties: 6-Amino-2-sulfanylidene-1,3-dihydropyrimidin-4-one is a white crystalline solid with a molecular formula of C₇H₈N₂O₂S. It has a molecular weight of 180.21 g/mol and exhibits good solubility in polar solvents such as water and ethanol. The compound's structure consists of a pyrimidine ring with an amino group at the 6-position and a thioketo group at the 2-position, which contributes to its reactivity and biological activity.

Synthesis Methods: The synthesis of 6-amino-2-sulfanylidene-1,3-dihydropyrimidin-4-one can be achieved through various routes. One common method involves the condensation of urea and thiourea with malonic acid in the presence of an acid catalyst. This reaction typically proceeds via the formation of an intermediate thiobarbituric acid derivative, which is then dehydrated to yield the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or employing catalysts derived from renewable resources.

Biological Activities: 6-Amino-2-sulfanylidene-1,3-dihydropyrimidin-4-one has been extensively studied for its potential therapeutic applications. Research has shown that this compound exhibits significant anticonvulsant properties, making it a promising candidate for the treatment of epilepsy. Additionally, it has demonstrated anti-inflammatory and analgesic effects, which could be beneficial in managing various inflammatory conditions and pain syndromes.

Clinical Trials: Several clinical trials have been conducted to evaluate the safety and efficacy of 6-amino-2-sulfanylidene-1,3-dihydropyrimidin-4-one. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. Further phase II and III trials are currently underway to assess its therapeutic potential in larger patient populations. These studies aim to provide robust evidence supporting the use of this compound in clinical settings.

Mechanism of Action: The biological activities of 6-amino-2-sulfanylidene-1,3-dihydropyrimidin-4-one are attributed to its ability to modulate various physiological processes. For instance, its anticonvulsant properties are believed to be mediated through interactions with GABA receptors in the central nervous system (CNS). Additionally, its anti-inflammatory effects may be related to its ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2.

Current Research Trends: Recent research has focused on optimizing the pharmacological properties of 6-amino-2-sulfanylidene-1,3-dihydropyrimidin-4-one. Scientists are exploring ways to enhance its bioavailability and reduce potential side effects through structural modifications or formulation strategies. Furthermore, studies are being conducted to investigate its potential synergistic effects when combined with other therapeutic agents.

FUTURE PERSPECTIVES: The future outlook for 6-amino-2-sulfanylidene-1,3-dihydropyrimidin-4-one is promising. Ongoing research aims to expand our understanding of its mechanisms of action and identify new therapeutic applications. As more data becomes available from clinical trials, it is likely that this compound will play a significant role in the development of novel treatments for neurological disorders and inflammatory conditions.